Cas no 1338563-94-2 (Methyl 5-(chloromethyl)-2-fluorobenzoate)

• Product Name: Methyl 5-(chloromethyl)-2-fluorobenzoate
• CAS No: 1338563-94-2
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• MDL: MFCD22689163
• CID: 1078719
• PubChem ID: 75176261
• Update Time: 2025-06-08

Methyl 5-(chloromethyl)-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(chloromethyl)-2-fluorobenzoate
• DB-308356
• AKOS015996937
• NG-0713
• MFCD22689163
• A906405
• methyl5-(chloromethyl)-2-fluorobenzoate
• 1338563-94-2

• MDL： MFCD22689163
• Inchi： 1S/C9H8ClFO2/c1-13-9(12)7-4-6(5-10)2-3-8(7)11/h2-4H,5H2,1H3
• InChI Key： UNZSKXNPYBIBCJ-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C(=O)OC)C=1)F

Computed Properties

• Exact Mass: 202.0196853g/mol
• Monoisotopic Mass: 202.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 5-(chloromethyl)-2-fluorobenzoate

Methyl 5-(chloromethyl)-2-fluorobenzoate (CAS No. 1338563-94-2): A Comprehensive Overview

Methyl 5-(chloromethyl)-2-fluorobenzoate, identified by its CAS number 1338563-94-2, is a fluorinated benzoate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a chloromethyl substituent and a fluorine atom at the 2-position of the benzene ring, presents a versatile scaffold for the development of novel therapeutic agents.

The< strong>Methyl 5-(chloromethyl)-2-fluorobenzoate molecule exhibits distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of the chloromethyl group provides a reactive site for further functionalization, enabling the construction of more complex molecules through nucleophilic addition reactions. Additionally, the electron-withdrawing effect of the fluorine atom can influence the reactivity and selectivity of various chemical transformations, making this compound particularly useful in medicinal chemistry applications.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts. The incorporation of a fluorine atom into biologically active molecules often leads to increased binding affinity and prolonged duration of action, which are critical factors in drug design. Methyl 5-(chloromethyl)-2-fluorobenzoate leverages these advantages, making it a promising candidate for the synthesis of next-generation pharmaceuticals.

The< strong>Methyl 5-(chloromethyl)-2-fluorobenzoate compound has been extensively studied in academic and industrial research settings. One of the most notable applications of this molecule is in the development of kinase inhibitors, which are widely used to treat various cancers and inflammatory diseases. The< strong>chloromethyl group serves as a key pharmacophore, allowing for selective binding to target proteins. Recent studies have demonstrated that derivatives of Methyl 5-(chloromethyl)-2-fluorobenzoate exhibit potent inhibitory activity against specific kinases, highlighting their potential as lead compounds for drug discovery.

Furthermore, the< strong>Methyl 5-(chloromethyl)-2-fluorobenzoate scaffold has been explored in the synthesis of antiviral agents. The unique electronic properties conferred by the< strong>fluorine substituent contribute to improved drug efficacy by enhancing interactions with viral enzymes. Preliminary research indicates that certain analogs of this compound show promising activity against RNA viruses, suggesting their utility in developing novel antiviral therapies.

The synthetic pathways for Methyl 5-(chloromethyl)-2-fluorobenzoate are also worth mentioning. The compound can be synthesized through a multi-step process involving the halogenation of benzoic acid derivatives followed by esterification. Advanced catalytic methods have been employed to optimize yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations.

In conclusion, Methyl 5-(chloromethyl)-2-fluorobenzoate (CAS No. 1338563-94-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the< strong>chloromethyl and< strong>fluorine substituents, make it an invaluable tool for developing innovative therapeutic agents. As research continues to uncover new applications for this molecule, its importance in drug discovery is likely to grow further.